Cas no 115321-79-4 (1-(prop-1-enyldisulfanyl)butane)

• Product Name: 1-(prop-1-enyldisulfanyl)butane
• CAS No: 115321-79-4
• MF: C₇H₁₄S₂
• MW: 162.316059589386
• CID: 2613562
• PubChem ID: 71338636
• Update Time: 2025-04-21

1-(prop-1-enyldisulfanyl)butane Chemical and Physical Properties

Names and Identifiers

• 1-(prop-1-enyldisulfanyl)butane
• DTXSID20766196
• 1-[(Prop-1-en-1-yl)disulfanyl]butane
• SCHEMBL5330435
• Butylpropenyldisulfid
• 115321-79-4
• 1-((Prop-1-en-1-yl)disulfanyl)butane
• DTXCID20716939

• Inchi： 1S/C7H14S2/c1-3-5-7-9-8-6-4-2/h4,6H,3,5,7H2,1-2H3
• InChI Key： RFCWNKCKDLBCLT-UHFFFAOYSA-N
• SMILES： S(CCCC)SC=CC

Computed Properties

• Exact Mass: 162.05369279g/mol
• Monoisotopic Mass: 162.05369279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 69.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 50.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Organic disulfides Organic disulfides
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Organic disulfides